Cas no 2228280-12-2 (1-ethenyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole)

• Product Name: 1-ethenyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole
• CAS No: 2228280-12-2
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6111029
• PubChem ID: 165785402
• Update Time: 2025-05-19

1-ethenyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethenyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole
• 1-ethenyl-4-[(pyrrolidin-3-yl)methyl]-1H-pyrazole
• EN300-1730377
• 2228280-12-2

• Inchi： 1S/C10H15N3/c1-2-13-8-10(7-12-13)5-9-3-4-11-6-9/h2,7-9,11H,1,3-6H2
• InChI Key： DFNHTYAVZDQPMK-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=NN(C=C)C=2)C1

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-ethenyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole

Comprehensive Overview of 1-ethenyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole (CAS No. 2228280-12-2)

The compound 1-ethenyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole (CAS No. 2228280-12-2) is a structurally unique heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. This pyrazole derivative features a pyrrolidine moiety attached to a vinyl-substituted pyrazole core, making it a versatile building block for drug discovery and organic synthesis. The presence of both basic nitrogen atoms and a reactive double bond in its structure contributes to its interesting chemical properties and biological activity profile.

In the context of current research trends, 1-ethenyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole has been investigated as a potential pharmacophore in the development of novel therapeutic agents. The pyrazole ring system is well-known in medicinal chemistry for its ability to interact with various biological targets, while the pyrrolidine substituent can enhance solubility and bioavailability. Researchers are particularly interested in exploring its applications as a kinase inhibitor scaffold or as a modulator of neurotransmitter systems, given the structural similarities to known bioactive compounds.

The synthesis of CAS 2228280-12-2 typically involves multi-step organic transformations, with careful control of reaction conditions to ensure proper regioselectivity and yield. Modern synthetic approaches often employ catalytic cross-coupling reactions and protecting group strategies to construct the molecular framework efficiently. Analytical characterization of this compound requires advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

From a commercial perspective, 1-ethenyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole is available as a research chemical from specialized suppliers, primarily targeting pharmaceutical and biotechnology companies engaged in drug discovery programs. The compound's stability, solubility profile, and reactivity make it suitable for various high-throughput screening applications. Recent patent literature suggests growing interest in this chemical entity as a precursor for more complex molecules with potential therapeutic value.

Environmental and safety considerations for CAS 2228280-12-2 follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment should be used when working with this material. Storage recommendations typically include protection from moisture and light at controlled temperatures to maintain stability over extended periods.

The future research directions for 1-ethenyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole may focus on exploring its structure-activity relationships in greater detail, particularly in the context of specific biological targets. Computational chemistry approaches, including molecular docking studies and QSAR modeling, could provide valuable insights for medicinal chemistry optimization. Additionally, the compound's potential applications in coordination chemistry and catalysis represent another promising avenue for investigation.

For researchers seeking alternatives or related compounds, structural analogs of 1-ethenyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole might include various N-substituted pyrazoles or pyrrolidine-containing heterocycles. The scientific literature contains numerous examples of similar scaffolds that have been successfully developed into clinical candidates or approved drugs, highlighting the importance of this structural class in modern drug discovery.

In conclusion, 1-ethenyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole (CAS No. 2228280-12-2) represents an interesting and versatile chemical entity with significant potential across multiple research domains. Its unique structural features and demonstrated utility in medicinal chemistry make it a valuable tool for scientists working at the interface of organic synthesis and biological research. As the understanding of its properties and applications continues to grow, this compound may play an increasingly important role in the development of novel therapeutic agents and functional materials.